1-Bromo-4-(sec-butyl)benzene

• IUPAC Name: 1-bromo-4-butan-2-ylbenzene
• InChI: InChI=1S/C10H13Br/c1-3-8(2)9-4-6-10(11)7-5-9/h4-8H,3H2,1-2H3
• InChI Key: DGZQEAKNZXNTNL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)Br
• Molecular Formula: C10H13Br
• DSSTOX Substance ID: DTXSID70959995
• Molecular Weight: 213.11 g/mol
• CAS No.: 39220-69-4, 88497-56-7

Description

1-Bromo-4-(sec-butyl)benzene, also known as 1-bromo-4-sec-butylbenzene or 1-bromo-4-sec-butyl-benzene, is an aromatic compound with the chemical formula C10H14Br. It is a colorless liquid with a sweet, pungent odor. This compound is widely used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, it is used in the production of certain plastics and in the manufacture of lubricants.

Scientific Research Applications

Synthetic Protocols and Building Blocks

1-Bromo-4-(sec-butyl)benzene serves as a precursor in the synthesis of various molecular structures. For instance, it is a key component in the creation of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires through efficient synthetic transformations (Stuhr-Hansen et al., 2005).

Versatile Intermediates

This compound plays a crucial role as an intermediate in the synthesis of new organofluorine compounds. It is used for generating ortho-substituted derivatives, acting as a key intermediate in various chemical reactions (Castagnetti & Schlosser, 2001).

Fluorescence Properties

This compound has been studied for its fluorescence properties. Its steric configuration is beneficial for preventing tight intermolecular packing, leading to notable fluorescence intensity in both solution and solid states (Zuo-qi, 2015).

Synthesis and Characterization

In the field of materials science, this compound is synthesized and characterized for applications like the bottom-up synthesis of planar one-dimensional graphene nanoribbons. This includes studies on its structural properties using techniques like NMR, IR spectroscopy, and DFT calculations (Patil et al., 2012).

Chemical Reactivity Studies

The reactivity of this compound has been studied in various chemical contexts. For example, research on the cracking of butyl-benzenes over silica-alumina catalysts includes the study of sec-butylbenzene, providing insights into reaction mechanisms involving both Bronsted and Lewis type acidic centers (Andréu et al., 1971).

Star Polymers and Block Copolymers

This compound is used in the synthesis of well-defined star polymers and star block copolymers. This involves atom transfer radical polymerization, demonstrating its significance in polymer chemistry (Zhao et al., 2005).

Dendrimer Initiators

It is also utilized in the modular construction of dendritic carbosilanes. The compound is a key building block in the sequential convergent and divergent steps for dendritic extension, highlighting its role in complex molecular synthesis (Casado & Stobart, 2000).

Mechanism of Action

Target of Action

The primary target of 1-Bromo-4-(sec-butyl)benzene is the benzene ring in the molecule. The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring . This aromatic ring wants to be retained during reactions .

Mode of Action

This compound undergoes a two-step mechanism known as electrophilic substitution reactions . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The biochemical pathway involved in the action of this compound is the electrophilic aromatic substitution pathway . This pathway involves the formation of a sigma-bond to the benzene ring by an electrophile, generating a positively charged benzenonium intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .

Pharmacokinetics

It is known that the compound undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°c in various solvents . This suggests that the compound may have specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties that impact its bioavailability.

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring . This occurs through the electrophilic aromatic substitution pathway, where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other chemical agents. For example, the compound undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents . This suggests that the compound’s action, efficacy, and stability may be influenced by these factors.

Safety and Hazards

When handling “1-Bromo-4-(sec-butyl)benzene”, it’s important to wear personal protective equipment and ensure adequate ventilation. Avoid contact with skin and eyes, and avoid ingestion and inhalation. Keep away from open flames, hot surfaces, and sources of ignition.